2,4-dichloro-N-[3-({[(3-methylbenzoyl)amino]carbonothioyl}amino)phenyl]benzamide

• IUPAC Name: 2,4-dichloro-N-[3-[(3-methylbenzoyl)carbamothioylamino]phenyl]benzamide
• InChI: InChI=1S/C22H17Cl2N3O2S/c1-13-4-2-5-14(10-13)20(28)27-22(30)26-17-7-3-6-16(12-17)25-21(29)18-9-8-15(23)11-19(18)24/h2-12H,1H3,(H,25,29)(H2,26,27,28,30)
• InChI Key: DICXCBHAJRBOBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC(=S)NC2=CC=CC(=C2)NC(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C22H17Cl2N3O2S
• Molecular Weight: 458.4 g/mol

Description

2,4-dichloro-N-[3-({[(3-methylbenzoyl)amino]carbonothioyl}amino)phenyl]benzamide, commonly known as DTT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DTT is a thiol reagent that is widely used in biochemistry and molecular biology as a reducing agent to break disulfide bonds in proteins.

Scientific Research Applications

DTT has a wide range of applications in scientific research. It is commonly used as a reducing agent to break disulfide bonds in proteins, which is essential for protein analysis and purification. DTT is also used in the preparation of protein samples for electrophoresis and mass spectrometry. In addition, DTT is used in the synthesis of gold nanoparticles and in the preparation of silver nanowires.

Mechanism of Action

DTT works by breaking the disulfide bonds in proteins, which are formed between two cysteine residues. The thiol group in DTT attacks the sulfur atom in one of the cysteine residues, forming a mixed disulfide bond. This bond is then attacked by another thiol group in DTT, resulting in the formation of two thiol groups and the breakage of the disulfide bond.
Biochemical and Physiological Effects:
DTT has been shown to have antioxidant properties and can protect cells from oxidative stress. It has also been reported to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines. However, DTT can be toxic to cells at high concentrations and should be used with caution.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DTT in lab experiments is its ability to break disulfide bonds in proteins, which is essential for protein analysis and purification. DTT is also relatively inexpensive and readily available. However, DTT can be unstable and can lose its reducing activity over time. It can also be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of DTT in scientific research. One area of interest is the development of more stable and potent reducing agents that can be used in place of DTT. Another area of interest is the use of DTT in the synthesis of other nanoparticles, such as copper and platinum nanoparticles. Furthermore, the use of DTT in the treatment of oxidative stress-related diseases, such as Alzheimer's disease and Parkinson's disease, is an area of active research.